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Abstract
This document provides a detailed protocol for the preparation of a stock solution of BMS-
191011, a potent BKCa channel opener, using dimethyl sulfoxide (DMSO) as the solvent. The

protocol includes necessary calculations, safety precautions, and storage recommendations to

ensure the stability and integrity of the compound for research applications. All quantitative

data is summarized for clarity, and a visual workflow is provided to guide the user through the

process.

Introduction
BMS-191011 is a small molecule activator of the large-conductance Ca2+-activated potassium

(BKCa or KCa1.1) channels.[1][2] It has demonstrated neuroprotective effects in preclinical

models of stroke.[2] Accurate and consistent preparation of stock solutions is critical for

obtaining reliable and reproducible results in downstream biological assays. DMSO is a

common solvent for dissolving hydrophobic small molecules like BMS-191011 for in vitro

studies.[3][4] This protocol outlines the standardized procedure for preparing a BMS-191011
stock solution in DMSO.
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A summary of the key physicochemical properties of BMS-191011 is presented in the table

below. This information is essential for accurate stock solution preparation and handling.

Property Value Reference

Molecular Weight (M.Wt) 370.71 g/mol [1][2][5][6]

Molecular Formula C₁₆H₁₀ClF₃N₂O₃ [1][2][6]

Appearance Crystalline solid [3]

Purity ≥95% to ≥98% (HPLC) [2][3][5]

Solubility in DMSO

Soluble up to 100 mM (37.07

mg/mL). Some sources

indicate higher solubility (e.g.,

125 mg/mL or 337.19 mM).

[2][5][6]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of BMS-191011 in DMSO.

This concentration is a common starting point for serial dilutions in various experimental

setups.

Materials and Equipment
BMS-191011 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Safety Precautions
BMS-191011 should be handled as a potentially hazardous substance.[3]

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Stock Solution Preparation (10 mM)
Equilibrate: Allow the vial of BMS-191011 powder to reach room temperature before opening

to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of BMS-191011 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 3.707 mg of BMS-191011.

Calculation:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 370.71 g/mol = 3.707 mg

Dissolution:

Add the weighed BMS-191011 powder to a sterile microcentrifuge tube or an amber glass

vial.

Add the calculated volume of anhydrous DMSO. For 3.707 mg of BMS-191011, add 1 mL

of DMSO to achieve a 10 mM concentration.

Volume Calculation Table for Different Masses:
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Desired Stock
Concentration

Mass of BMS-191011 Volume of DMSO to Add

10 mM 1 mg 0.270 mL (270 µL)

10 mM 5 mg 1.35 mL

10 mM 10 mg 2.70 mL

Mixing: Vortex the solution until the BMS-191011 is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[6] Visually inspect the solution to

ensure there are no undissolved particles.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C or -80°C for long-term storage.[1][3][5] Stock solutions in

DMSO are typically stable for several months to years when stored properly.[6][7]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the BMS-191011 stock

solution.
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Caption: Workflow for BMS-191011 Stock Solution Preparation.
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Signaling Pathway Context
BMS-191011 is a potent opener of the large-conductance Ca²⁺-activated potassium (BKCa)

channel, also known as KCa1.1. These channels are crucial in regulating neuronal excitability,

vascular tone, and other physiological processes. By opening these channels, BMS-191011
increases potassium efflux, leading to hyperpolarization of the cell membrane. This mechanism

underlies its neuroprotective and vasodilatory effects.

BMS-191011 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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